![molecular formula C24H48NO7P B1264552 1-[(9E)-hexadecenoyl]-sn-glycero-3-phosphocholine](/img/structure/B1264552.png)
1-[(9E)-hexadecenoyl]-sn-glycero-3-phosphocholine
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Overview
Description
1-[(9E)-hexadecenoyl]-sn-glycero-3-phosphocholine is a lysophosphatidylcholine 16:1 in which the 1-acyl group is (9E)-hexadecenoyl. It has a role as a mouse metabolite.
Scientific Research Applications
Lipid-Linked Desaturation in Plant Membranes
- Study Context: Investigating lipid-linked desaturation in plant microsomal membranes using analogs of phospholipids, including variants of 1-[(9E)-hexadecenoyl]-sn-glycero-3-phosphocholine (Sperling & Heinz, 1993).
Enzymatic Synthesis
- Enzymatic Synthesis: Microsomal preparations from rat spleen can synthesize variants of this compound, highlighting its role in biological pathways (Wykle, Malone, & Snyder, 1980).
Synthesis of Carbamyl and Ether Analogs
- Synthesis and Applications: Complete synthesis of analogs for studying the role of phospholipases in liposomes (Agarwal, Bali, & Gupta, 1984).
Analysis in Phosphatidylcholine Hydrolysis
- Analytical Methods: Developed methods for analyzing hydrolysis products of phosphatidylcholine, which includes this compound (Kiełbowicz et al., 2012).
Critical Micellar Concentration Studies
- Physical Chemistry: Studied the critical micellar concentration and its biological relevance (Kramp, Piéroni, Pinckard, & Hanahan, 1984).
Lipid Bilayer Interaction Studies
- Bilayer Interactions: Explored the interactions with lipid bilayers, significant for understanding cellular membrane dynamics (Huang et al., 2013).
Properties
Molecular Formula |
C24H48NO7P |
---|---|
Molecular Weight |
493.6 g/mol |
IUPAC Name |
[(2R)-3-[(E)-hexadec-9-enoyl]oxy-2-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C24H48NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24(27)30-21-23(26)22-32-33(28,29)31-20-19-25(2,3)4/h10-11,23,26H,5-9,12-22H2,1-4H3/b11-10+/t23-/m1/s1 |
InChI Key |
LFUDDCMNKWEORN-BREAQWACSA-N |
Isomeric SMILES |
CCCCCC/C=C/CCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)O |
Canonical SMILES |
CCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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